Cas no 29489-04-1 (5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 29489-04-1
• MF: C₁₇H₁₆BrNO₃S
• MW: 394.282842636108
• CID: 266938
• PubChem ID: 284655
• Update Time: 2025-05-24

5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• 4-bromo-1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1-benzazepin-5-one
• 4-BROMO-1-(TOLUENE-4-SULFONYL)-1,2,3,4-TETRAHYDROBENZO[B]AZEPIN-5-ONE
• 4-Brom-2,3,4,5-tetrahydro-5-oxo-1-p-toluolsulfonylbenz<b>azepin
• Conivaptan hydrochloride Impurity H
• 4-bromo-1-tosyl-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one
• 4-bromo-1-(4-methylphenyl)sulfonyl-3, 4-dihydro-2H-1-benzazepin-5-one
• 29489-04-1
• F19329
• AN-975/13811041
• NSC140796
• 4-bromo-1-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro-5H-1-benzazepin-5-one
• 5H-1-Benzazepin-5-one, 4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• DTXSID40301048
• A899571
• BCP18303
• SCHEMBL19149798
• NSC-140796

• Inchi： 1S/C17H16BrNO3S/c1-12-6-8-13(9-7-12)23(21,22)19-11-10-15(18)17(20)14-4-2-3-5-16(14)19/h2-9,15H,10-11H2,1H3
• InChI Key： ROMIWXZYHPTADM-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2N(CC1)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 330.97000
• Monoisotopic Mass: 393.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.52
• Melting Point: 128-130 ºC
• Boiling Point: 524.1 °C at 760 mmHg
• Flash Point: 270.8 °C
• Refractive Index: 1.636
• PSA: 57.37000
• LogP: 5.17060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-

5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]- (CAS No. 29489-04-1)

The compound 5H-1-Benzazepin-5-one,4-bromo-1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]- (CAS No. 29489-04-1) is a complex organic molecule with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and potential therapeutic applications. The benzazepine core of this molecule is a bicyclic structure consisting of a benzene ring fused to an azepine ring (a seven-membered ring containing one nitrogen atom). The presence of the sulfonyl group attached to the nitrogen atom further enhances the molecule's functional diversity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery. The sulfonamide group in this compound not only contributes to its structural stability but also plays a crucial role in modulating its pharmacokinetic properties. For instance, research has shown that sulfonamides can improve drug absorption and bioavailability by enhancing solubility and reducing first-pass metabolism. This makes 5H-1-Benzazepin-5-one,4-bromo... a promising candidate for further exploration in drug development.

The bromine substituent on the benzazepine ring adds another layer of complexity to this molecule. Bromine is known to influence the electronic properties of aromatic systems, which can affect the molecule's reactivity and binding affinity to biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. For example, molecular docking studies have revealed that this brominated benzazepine derivative exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), making it a potential lead compound for treating conditions such as inflammation and neurodegenerative diseases.

In terms of synthesis, the preparation of 5H-1-Benzazepin-5-one,4-bromo... involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the benzazepine ring system through cyclization reactions and the subsequent introduction of functional groups such as the bromine atom and the sulfonyl group. Researchers have optimized these reactions using advanced catalysts and reaction conditions to achieve high yields and purity levels.

From a pharmacological perspective, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its utility in anti-inflammatory therapies. Additionally, its ability to cross the blood-brain barrier has made it an interesting candidate for central nervous system (CNS) disorders. However, further research is required to fully understand its mechanism of action and safety profile.

Looking ahead, the development of 5H-1-Benzazepin-5-one,4-bromo... into a therapeutic agent will depend on several factors, including its efficacy in animal models and its safety profile in preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, 5H-1-Benzazepin-5-one,4-bromo... (CAS No. 29489-04-) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to innovative treatments in various therapeutic areas.